![molecular formula C15H12N4O4S B7538249 N-(1H-indazol-6-yl)-3-oxo-4H-1,4-benzoxazine-6-sulfonamide](/img/structure/B7538249.png)
N-(1H-indazol-6-yl)-3-oxo-4H-1,4-benzoxazine-6-sulfonamide
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Overview
Description
N-(1H-indazol-6-yl)-3-oxo-4H-1,4-benzoxazine-6-sulfonamide, also known as BI 2536, is a small molecule inhibitor of the protein kinase Plk1. Plk1 is a serine/threonine kinase that plays a crucial role in cell division and is overexpressed in many types of cancer. BI 2536 has been extensively studied for its potential as an anti-cancer drug and has shown promising results in preclinical studies.
Mechanism of Action
N-(1H-indazol-6-yl)-3-oxo-4H-1,4-benzoxazine-6-sulfonamide 2536 works by inhibiting the activity of Plk1, a protein kinase that is involved in several stages of cell division. Plk1 is overexpressed in many types of cancer, making it an attractive target for anti-cancer drugs. By inhibiting Plk1, this compound 2536 disrupts cell division and induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound 2536 has been shown to have a number of biochemical and physiological effects. In addition to inhibiting Plk1, it has been shown to inhibit the activity of other protein kinases, including Aurora A and B. It has also been shown to induce mitotic arrest, a state in which cells are unable to complete cell division.
Advantages and Limitations for Lab Experiments
One advantage of N-(1H-indazol-6-yl)-3-oxo-4H-1,4-benzoxazine-6-sulfonamide 2536 is its specificity for Plk1, which makes it a useful tool for studying the role of Plk1 in cell division. However, its potency and specificity can also be a limitation, as it may not be effective against all types of cancer cells. Additionally, its high cost and limited availability may make it difficult to use in some lab experiments.
Future Directions
There are several future directions for research on N-(1H-indazol-6-yl)-3-oxo-4H-1,4-benzoxazine-6-sulfonamide 2536. One area of interest is the development of more potent and selective Plk1 inhibitors, which could have greater efficacy against a wider range of cancer cells. Another area of interest is the use of this compound 2536 in combination with other chemotherapy drugs, which could improve its effectiveness and reduce the risk of drug resistance. Finally, there is interest in exploring the use of this compound 2536 in other diseases beyond cancer, such as Alzheimer's disease and viral infections.
Synthesis Methods
The synthesis of N-(1H-indazol-6-yl)-3-oxo-4H-1,4-benzoxazine-6-sulfonamide 2536 involves several steps, starting with the reaction of 6-chloro-1H-indazole with 4-hydroxybenzenesulfonyl chloride to form 6-chloro-N-(4-hydroxyphenyl)benzoxazine-3-sulfonamide. This compound is then reacted with 2-aminobenzoic acid to yield this compound 2536.
Scientific Research Applications
N-(1H-indazol-6-yl)-3-oxo-4H-1,4-benzoxazine-6-sulfonamide 2536 has been extensively studied for its potential as an anti-cancer drug. It has shown promising results in preclinical studies, inhibiting the growth of a variety of cancer cell lines and inducing apoptosis (programmed cell death). It has also been shown to be effective in combination with other chemotherapy drugs, such as paclitaxel and gemcitabine.
properties
IUPAC Name |
N-(1H-indazol-6-yl)-3-oxo-4H-1,4-benzoxazine-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4O4S/c20-15-8-23-14-4-3-11(6-13(14)17-15)24(21,22)19-10-2-1-9-7-16-18-12(9)5-10/h1-7,19H,8H2,(H,16,18)(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEMDUTYDSKFTRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(O1)C=CC(=C2)S(=O)(=O)NC3=CC4=C(C=C3)C=NN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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